Doravirine

• CAS No.: 1338225-97-0
• Product Name: Doravirine
• Molecular Formula: C17H11ClF3N5O3
• Molecular Weight: 425.7522
• IUPAC Name: 3-chloro-5-[1-[(4-methyl-5-oxo-1H-1,2,4-triazol-3-yl)methyl]-2-oxo-4-(trifluoromethyl)pyridin-3-yl]oxybenzonitrile
• Standard InChI: InChI=1S/C17H11ClF3N5O3/c1-25-13(23-24-16(25)28)8-26-3-2-12(17(19,20)21)14(15(26)27)29-11-5-9(7-22)4-10(18)6-11/h2-6H,8H2,1H3,(H,24,28)
• Standard InChIKey: ZIAOVIPSKUPPQW-UHFFFAOYSA-N
• SMILES: CN1C(=NNC1=O)CN2C=CC(=C(C2=O)OC3=CC(=CC(=C3)C#N)Cl)C(F)(F)F
• Appearance: Solid powder
• Description: Doravirine, also known as MK-1439, is a non-nucleoside reverse transcriptase inhibitor under development by Merck & Co. for use in the treatment of HIV/AIDS. MK-1439 is a novel NNRTI with a 50% inhibitory concentration (IC50) of 12, 9.7, and 9.7 nM against the wild type (WT) and K103N and Y181C reverse transcriptase (RT) mutants, respectively. MK-1439 showed excellent potency in suppressing the replication of WT virus, with a 95% effective concentration (EC95) of 20 nM, as well as K103N, Y181C, and K103N/Y181C mutant viruses with EC95 of 43, 27, and 55 nM, respectively. MK-1439 exhibited similar antiviral activities against 10 different HIV-1 subtype viruses (a total of 93 viruses).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MK 1439; MK-1439; MK1439; Doravirine; Pifeltro.
• Reference: 1: Spinner CD, Barber TJ. Are 96-week data enough for doravirine to DRIVE FORWARD? Lancet HIV. 2019 Nov 15. pii: S2352-3018(19)30370-4. doi: 10.1016/S2352-3018(19)30370-4. [Epub ahead of print] PubMed PMID: 31740350.; 2: Molina JM, Squires K, Sax PE, Cahn P, Lombaard J, DeJesus E, Lai MT, Rodgers A, Lupinacci L, Kumar S, Sklar P, Hanna GJ, Hwang C, Martin EA; DRIVE-FORWARD trial group. Doravirine versus ritonavir-boosted darunavir in antiretroviral-naive adults with HIV-1 (DRIVE-FORWARD): 96-week results of a randomised, double-blind, non-inferiority, phase 3 trial. Lancet HIV. 2019 Nov 15. pii: S2352-3018(19)30336-4. doi: 10.1016/S2352-3018(19)30336-4. [Epub ahead of print] PubMed PMID: 31740348.; 3: LiverTox: Clinical and Research Information on Drug-Induced Liver Injury [Internet]. Bethesda (MD): National Institute of Diabetes and Digestive and Kidney Diseases; 2012-. Available from http://www.ncbi.nlm.nih.gov/books/NBK548267/ PubMed PMID: 31643591.; 4: Hwang C, Lai MT, Hazuda DJ. Rational Design of Doravirine: From Bench to Patients. ACS Infect Dis. 2019 Oct 17. doi: 10.1021/acsinfecdis.9b00178. [Epub ahead of print] PubMed PMID: 31621289.; 5: Greaves W, Wan H, Yee KL, Kandala B, Vaddady P, Hwang C. Doravirine exposure and HIV-1 suppression after switching from an efavirenz-based regimen to doravirine/lamivudine/tenofovir disoproxil fumarate. Antimicrob Agents Chemother. 2019 Sep 23. pii: AAC.01298-19. doi: 10.1128/AAC.01298-19. [Epub ahead of print] PubMed PMID: 31548188; PubMed Central PMCID: PMC6879224.; 6: Desai R, Roadcap B, Goykhman D, Woolf E. Determination of doravirine in human plasma using liquid-liquid extraction and HPLC-MS/MS. Bioanalysis. 2019 Aug;11(16):1495-1508. doi: 10.4155/bio-2019-0116. Epub 2019 Sep 10. PubMed PMID: 31502859.; 7: Anderson MS, Gilmartin J, Fan L, Yee KL, Kraft WK, Triantafyllou I, Reitmann C, Guo Y, Liu R, Iwamoto M. No meaningful drug interactions with doravirine, lamivudine and tenofovir disoproxil fumarate coadministration. Antivir Ther. 2019 Aug 21. doi: 10.3851/IMP3324. [Epub ahead of print] PubMed PMID: 31433304.; 8: Wong A, Goldstein D, Mallolas J, DeJesus E, Johnson M, Molina JM, Pozniak A, Rodgers A, Teal V, Hepler D, Kumar S, Sklar P, Hanna GJ, Hwang C, Badshah C, Teppler H. Efficacy and Safety of Doravirine/Lamivudine/Tenofovir Disoproxil Fumarate (DOR/3TC/TDF) in Treatment-Naive Adults With HIV-1 and Transmitted Nonnucleoside Reverse Transcriptase Inhibitor Resistance Mutations. J Acquir Immune Defic Syndr. 2019 Dec 1;82(4):e47-e49. doi: 10.1097/QAI.0000000000002153. PubMed PMID: 31425317; PubMed Central PMCID: PMC6830961.; 9: Blevins SR, Hester EK, Chastain DB, Cluck DB. Doravirine: A Return of the NNRTI Class? Ann Pharmacother. 2020 Jan;54(1):64-74. doi: 10.1177/1060028019869641. Epub 2019 Aug 15. PubMed PMID: 31416335.; 10: Common Drug Review New Combination Product: Doravirine/Lamivudine/Tenofovir Disoproxil Fumarate Fixed-Dose Combination (Delstrigo): Merck Canada Inc. Indication: A complete regimen for the treatment of human immunodeficiency virus-1 (HIV-1) infection in adults without past or present evidence of viral resistance to doravirine, lamivudine, or tenofovir [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2019 Jun. Available from http://www.ncbi.nlm.nih.gov/books/NBK544820/ PubMed PMID: 31393687.; 11: Pharmacoeconomic Review Report: Doravirine (Pifeltro): (Merck Canada Inc.): Indication: Doravirine (Pifeltro) is indicated, in combination with other antiretroviral medicinal products, for the treatment of adults infected with HIV-1 without past or present evidence of viral resistance to doravirine [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2019 Jun. Available from http://www.ncbi.nlm.nih.gov/books/NBK544856/ PubMed PMID: 31393683.; 12: Clinical Review Report: Doravirine (Pifeltro): (Merck Canada Inc.): Indication: Doravirine (Pifeltro) is indicated, in combination with other antiretroviral medicinal products, for the treatment of adults infected with HIV-1 without past or present evidence of viral resistance to doravirine [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2019 Jun. Available from http://www.ncbi.nlm.nih.gov/books/NBK544868/ PubMed PMID: 31393682.; 13: Boyle A, Moss CE, Marzolini C, Khoo S. Clinical Pharmacodynamics, Pharmacokinetics, and Drug Interaction Profile of Doravirine. Clin Pharmacokinet. 2019 Dec;58(12):1553-1565. doi: 10.1007/s40262-019-00806-9. Review. PubMed PMID: 31388941.; 14: Patient Input: doravirine/lamivudine/tenofovir disoproxil fumarate (Delstrigo): (Merck Canada Inc.): Indication: HIV Infection [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Nov 5. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK544593/ PubMed PMID: 31369220.; 15: CADTH Canadian Drug Expert Committee Recommendation: Doravirine/Lamivudine/Tenofovir Disoproxil Fumarate (Delstrigo — Merck Canada Inc.): Indication: As a complete regimen for the treatment of HIV-1 infection in adults without past or present evidence of viral resistance to doravirine (DOR), lamivudine (3TC), or tenofovir [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2019 May 16. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK544511/ PubMed PMID: 31356038.; 16: CADTH Canadian Drug Expert Committee Recommendation: Doravirine (Pifeltro — Merck Canada Inc.): Indication: In combination with other antiretroviral medicinal products, for the treatment of adults infected with HIV-1 without past or present evidence of viral resistance to doravirine (DOR) [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2019 May 16. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK544510/ PubMed PMID: 31356037.; 17: Gatell JM, Morales-Ramirez JO, Hagins DP, Thompson M, Arastéh K, Hoffmann C, Raffi F, Osiyemi O, Dretler R, Harvey C, Xu X, Plettenberg A, Smith DE, Portilla J, Rugina S, Kumar S, Frobose C, Wan H, Rodgers A, Hwang C, Teppler H. Doravirine dose selection and 96-week safety and efficacy versus efavirenz in antiretroviral therapy-naive adults with HIV-1 infection in a Phase IIb trial. Antivir Ther. 2019 Jul 29. doi: 10.3851/IMP3323. [Epub ahead of print] PubMed PMID: 31355775.; 18: Orkin C, Molina JM, Lombaard J, DeJesus E, Rodgers A, Kumar S, Martin E, Hanna G, Hwang C. Once-Daily Doravirine in HIV-1-Infected, Antiretroviral-Naive Adults: An Integrated Efficacy Analysis. Clin Infect Dis. 2019 May 23. pii: ciz424. doi: 10.1093/cid/ciz424. [Epub ahead of print] PubMed PMID: 31121015.; 19: Thompson M, Orkin C, Molina JM, Sax P, Cahn P, Squires K, Xu X, Rodgers A, Kumar S, Teppler H, Martin E, Hanna G, Hwang C. Once-Daily Doravirine for Initial Treatment of Adults Living With HIV-1: An Integrated Safety Analysis. Clin Infect Dis. 2019 May 23. pii: ciz423. doi: 10.1093/cid/ciz423. [Epub ahead of print] PubMed PMID: 31121013.; 20: Khalilieh S, Yee KL, Sanchez RI, Vaynshteyn K, Fan L, Searle S, Bouhajib M, Iwamoto M. Evaluation of the Pharmacokinetic Interaction Between Doravirine and Methadone. Clin Pharmacol Drug Dev. 2019 May 23. doi: 10.1002/cpdd.699. [Epub ahead of print] PubMed PMID: 31120195.
• PubChem Compound: 58460047
• Last Modified: Nov 11 2021